1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-[2-(2-fluorophenyl)ethyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H16ClFN4O/c19-15-7-3-1-6-14(15)11-24-12-17(22-23-24)18(25)21-10-9-13-5-2-4-8-16(13)20/h1-8,12H,9-11H2,(H,21,25)
• InChI Key: RIRPQOVGZJACMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCNC(=O)C2=CN(N=N2)CC3=CC=CC=C3Cl)F
• Molecular Formula: C18H16ClFN4O
• Molecular Weight: 358.8 g/mol

Description

1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide, also known as CCT251545, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and is currently being investigated for its therapeutic potential.

Mechanism of Action

1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide inhibits the activity of the protein kinase PAK4 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells by inhibiting the activity of PAK4. This leads to a decrease in cancer cell growth and survival. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide in lab experiments is that it has shown promising results in preclinical studies. Additionally, the compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide. One potential direction is to investigate its use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another direction is to further study its mechanism of action and identify its downstream targets in cancer cells. Additionally, it may be beneficial to investigate the safety and efficacy of this compound in clinical trials to determine its potential as a cancer treatment in humans.

Synthesis Methods

The synthesis method for 1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide involves the reaction of 2-chlorobenzylamine with 2-fluoroacetophenone to form an intermediate, which is then reacted with 1H-1,2,3-triazole-4-carboxylic acid to yield the final product.

Scientific Research Applications

1-(2-chlorobenzyl)-N-[2-(2-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide has been studied for its potential use in cancer treatment. Specifically, it has been shown to inhibit the activity of the protein kinase PAK4, which plays a role in cancer cell growth and survival. Inhibition of PAK4 activity by this compound has been shown to induce cell death in cancer cells, making it a potential therapeutic agent for the treatment of various types of cancer.